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Compound of Interest

Compound Name: WJ460

Cat. No.: B10818631

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the small molecule inhibitor WJ460
and its effects on cancer cell migration and invasion. WJ460 has been identified as a potent,
first-in-class inhibitor of Myoferlin (MYOF), a protein frequently overexpressed in various
cancers and correlated with poor prognosis and increased metastatic potential.[1][2] This
document details the quantitative efficacy of WJ460, the experimental protocols for its
evaluation, and the underlying signaling pathways it modulates.

Quantitative Data Summary

The anti-invasive and anti-proliferative effects of WJ460 have been quantified across multiple
cancer cell lines. The following tables summarize key efficacy data.

Table 1: In Vitro Efficacy of WJ460
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Cancer Type Cell Line Assay IC50 (nM) Reference
Transwell
Breast Cancer MDA-MB-231 Invasion 43.37 £ 3.42 [11[2]
(Collagen )
Transwell
Breast Cancer BT549 Invasion 36.40 £ 4.51 [1][2]
(Collagen 1)
Pancreatic )
MiaPaCa-2 Cell Confluency 20.92 +1.02 [1]
Cancer
Pancreatic
BxPC-3 Cell Confluency ~48.44 [1]
Cancer

Table 2: In Vivo Efficacy of WJ460 in a Breast Cancer Metastasis Mouse Model

Treatment
. Tumor Cell .
Animal Model Li Dosing Outcome Reference
ine
Regimen
Significantly
inhibited
pulmonary
metastasis in a
5-10 mg/kg, ]
_ ) . concentration-
Athymic Nude MDA-MB-231- intraperitoneal
) ) o ) dependent [2]
Mice Luciferase injection, single

dose

manner; Inhibited
proliferation of
MDA-MB-231
cells; Increased

overall survival.

Core Signaling Pathways Modulated by WJ460

WJ460 exerts its anti-cancer effects by directly targeting Myoferlin, which in turn disrupts

several downstream signaling pathways crucial for cancer cell metastasis and survival.[1]

© 2025 BenchChem. All rights reserved.

2/6

Tech Support


https://www.benchchem.com/pdf/The_Myoferlin_Inhibitor_WJ460_A_Comprehensive_Technical_Guide_to_its_Effects_on_Cancer_Cell_Signaling_Pathways.pdf
https://www.benchchem.com/pdf/The_Myoferlin_Inhibitor_WJ460_A_Technical_Guide_to_its_Discovery_and_Preclinical_Development.pdf
https://www.benchchem.com/pdf/The_Myoferlin_Inhibitor_WJ460_A_Comprehensive_Technical_Guide_to_its_Effects_on_Cancer_Cell_Signaling_Pathways.pdf
https://www.benchchem.com/pdf/The_Myoferlin_Inhibitor_WJ460_A_Technical_Guide_to_its_Discovery_and_Preclinical_Development.pdf
https://www.benchchem.com/pdf/The_Myoferlin_Inhibitor_WJ460_A_Comprehensive_Technical_Guide_to_its_Effects_on_Cancer_Cell_Signaling_Pathways.pdf
https://www.benchchem.com/pdf/The_Myoferlin_Inhibitor_WJ460_A_Comprehensive_Technical_Guide_to_its_Effects_on_Cancer_Cell_Signaling_Pathways.pdf
https://www.benchchem.com/product/b10818631?utm_src=pdf-body
https://www.benchchem.com/pdf/The_Myoferlin_Inhibitor_WJ460_A_Technical_Guide_to_its_Discovery_and_Preclinical_Development.pdf
https://www.benchchem.com/product/b10818631?utm_src=pdf-body
https://www.benchchem.com/product/b10818631?utm_src=pdf-body
https://www.benchchem.com/pdf/The_Myoferlin_Inhibitor_WJ460_A_Comprehensive_Technical_Guide_to_its_Effects_on_Cancer_Cell_Signaling_Pathways.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10818631?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

One of the primary mechanisms of WJ460 is the disruption of the interaction between Myoferlin
and Rab7, a late endosomal protein.[1][3] This interference impairs the proper endocytic
trafficking and recycling of receptor tyrosine kinases (RTKs) like EGFR and VEGFR-2, leading
to their degradation and subsequent attenuation of downstream pro-survival and pro-invasive

signaling.[1][2]
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MYOF-Rab7 Interaction
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In Vitro Analysis In Vivo Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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